Cas no 2680679-76-7 (benzyl N-(1s,3s)-3-hydroxy-1-(hydroxymethyl)cyclobutylcarbamate)

• Product Name: benzyl N-(1s,3s)-3-hydroxy-1-(hydroxymethyl)cyclobutylcarbamate
• CAS No: 2680679-76-7
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 5652640
• PubChem ID: 165916801
• Update Time: 2025-10-29

benzyl N-(1s,3s)-3-hydroxy-1-(hydroxymethyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28278896
• benzyl N-[(1s,3s)-3-hydroxy-1-(hydroxymethyl)cyclobutyl]carbamate
• EN300-28278907
• 2680679-76-7
• benzyl N-[3-hydroxy-1-(hydroxymethyl)cyclobutyl]carbamate
• 2680866-35-5
• benzyl N-(1s,3s)-3-hydroxy-1-(hydroxymethyl)cyclobutylcarbamate

• Inchi： 1S/C13H17NO4/c15-9-13(6-11(16)7-13)14-12(17)18-8-10-4-2-1-3-5-10/h1-5,11,15-16H,6-9H2,(H,14,17)
• InChI Key： KLWHXMUOMPLCLQ-UHFFFAOYSA-N
• SMILES： OC1CC(CO)(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.8Ų

Additional information on benzyl N-(1s,3s)-3-hydroxy-1-(hydroxymethyl)cyclobutylcarbamate

Research Brief on Benzyl N-(1s,3s)-3-hydroxy-1-(hydroxymethyl)cyclobutylcarbamate (CAS: 2680679-76-7)

Benzyl N-(1s,3s)-3-hydroxy-1-(hydroxymethyl)cyclobutylcarbamate (CAS: 2680679-76-7) is a cyclobutane-derived carbamate compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and functional groups, serves as a key intermediate in the synthesis of bioactive compounds and potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of novel enzyme inhibitors and targeted therapies.

The compound's structural features, including the cyclobutane ring and hydroxymethyl substituents, contribute to its conformational rigidity and potential for selective interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for proteolysis-targeting chimeras (PROTACs), where it facilitated the development of selective kinase degraders. The research highlighted the molecule's ability to maintain spatial orientation crucial for ternary complex formation between target proteins and E3 ubiquitin ligases.

Recent synthetic approaches to benzyl N-(1s,3s)-3-hydroxy-1-(hydroxymethyl)cyclobutylcarbamate have focused on asymmetric catalysis and green chemistry principles. A notable advancement reported in ACS Catalysis (2024) described an enantioselective [2+2] cycloaddition strategy that improved yield and stereochemical purity. This methodological innovation addresses previous challenges in accessing the (1s,3s) configuration with high enantiomeric excess, which is critical for biological activity.

Pharmacological investigations have revealed promising aspects of this compound's derivatives. Research published in Bioorganic & Medicinal Chemistry Letters (2023) identified analogs exhibiting potent inhibitory activity against histone deacetylases (HDACs), with IC50 values in the low nanomolar range. The hydroxymethyl group at the 1-position appears crucial for binding interactions in the enzyme's active site, while the benzyl carbamate moiety contributes to cell permeability.

Current applications extend to drug delivery systems, where the compound's physicochemical properties enable its use as a linker in antibody-drug conjugates (ADCs). A 2024 study in Molecular Pharmaceutics demonstrated its stability in physiological conditions and controlled release characteristics when conjugated to cytotoxic payloads. This positions benzyl N-(1s,3s)-3-hydroxy-1-(hydroxymethyl)cyclobutylcarbamate as a versatile platform for next-generation bioconjugation technologies.

Ongoing research directions include exploring its potential in targeted protein degradation beyond PROTACs, such as molecular glues and lysosome-targeting chimeras (LYTACs). The compound's modular nature allows for structural diversification, making it a valuable scaffold in chemical biology probe development. Future studies are expected to further elucidate its structure-activity relationships and expand its therapeutic applications in oncology and neurodegenerative diseases.